Cas no 1805340-69-5 (Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805340-69-5
• MF: C₁₁H₁₃BrF₂N₂O₂
• MW: 323.133929014206
• CID: 4866206
• Update Time: 2025-06-08

Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H13BrF2N2O2/c1-2-18-10(17)4-8-6(11(13)14)3-7(12)9(5-15)16-8/h3,11H,2,4-5,15H2,1H3
• InChI Key： AOGAMUUPWFGTAJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(CC(=O)OCC)=NC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate

Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1805340-69-5): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate, identified by its unique CAS No. 1805340-69-5, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This heterocyclic derivative, featuring a pyridine core with functionalized substituents, has garnered attention due to its structural complexity and potential biological activities. The compound's molecular architecture includes an aminomethyl group at the 2-position, a bromo atom at the 3-position, and a difluoromethyl group at the 5-position, all of which contribute to its unique reactivity and interaction with biological targets.

The pyridine-6-acetate moiety at the terminal position introduces both a carboxylate functionality and an acetyl group, which can be pivotal in modulating the compound's pharmacokinetic properties and binding affinity to biological receptors. This combination of substituents makes Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate a versatile scaffold for designing novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of such multifunctional compounds, which can simultaneously engage multiple binding sites or undergo post-translational modifications to enhance their efficacy.

In the context of modern medicinal chemistry, Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate has been explored for its potential applications in treating various diseases. The presence of an aminomethyl group suggests that this compound could serve as a precursor for peptidomimetics or protein-protein interaction inhibitors. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved stability and pharmacokinetic properties. The bromo substituent at the 3-position of the pyridine ring can be further functionalized through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups, expanding the compound's chemical space for drug development.

The difluoromethyl group is another key feature that enhances the compound's drug-like properties. Difluorinated compounds are known for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, difluoromethylation reactions have been widely used to introduce fluorine atoms into drug candidates, leading to enhanced bioavailability and prolonged half-life. Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate could be a valuable intermediate in synthesizing such difluorinated derivatives, which are increasingly being explored in oncology and anti-inflammatory therapies.

Recent studies have also demonstrated the utility of Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. The compound's structural features allow it to interact with the ATP-binding pockets of kinases, potentially inhibiting their activity. For example, modifications at the aminomethyl group could be tailored to optimize hydrogen bonding interactions with key residues in the kinase active site. Additionally, the presence of both electron-withdrawing and electron-donating groups around the pyridine ring can fine-tune the compound's electronic properties, enhancing its binding affinity.

Another area where Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate shows promise is in the development of central nervous system (CNS) drugs. The ability of this compound to cross the blood-brain barrier is crucial for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The pyridine core is a common pharmacophore in CNS-active drugs due to its ability to interact with various neurotransmitter receptors and transporters. Furthermore, the carboxylate group at the 6-position can be used to link this compound with other pharmacophores or biomolecules via ester linkages, creating conjugates with enhanced targeting specificity.

The synthesis of Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate involves multiple steps that highlight its complexity as a chemical entity. The starting material typically undergoes bromination at the 3-position followed by introduction of the aminomethyl group via nucleophilic substitution or reductive amination reactions. Subsequent protection-deprotection steps may be required to ensure regioselective functionalization at other positions on the pyridine ring. Finally, esterification at the 6-position completes the synthesis process. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity.

In conclusion, Ethyl 2-(aminomethyl)-3-bromo-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1805340-69-5) is a multifunctional compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases, including cancer and neurological disorders. The ongoing research into this compound underscores its potential as a building block for next-generation drugs, highlighting its importance in modern drug discovery efforts.